Cas no 2137869-52-2 (1,1-Difluoro-2-(2-iodoethyl)cyclopentane)
1,1-Difluoro-2-(2-iodoethyl)cyclopentane Chemical and Physical Properties
Names and Identifiers
-
- 1,1-difluoro-2-(2-iodoethyl)cyclopentane
- EN300-633538
- 2137869-52-2
- 1,1-Difluoro-2-(2-iodoethyl)cyclopentane
-
- Inchi: 1S/C7H11F2I/c8-7(9)4-1-2-6(7)3-5-10/h6H,1-5H2
- InChI Key: KCOGRBJSHMLYEC-UHFFFAOYSA-N
- SMILES: ICCC1CCCC1(F)F
Computed Properties
- Exact Mass: 259.98735g/mol
- Monoisotopic Mass: 259.98735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
1,1-Difluoro-2-(2-iodoethyl)cyclopentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-633538-1.0g |
1,1-difluoro-2-(2-iodoethyl)cyclopentane |
2137869-52-2 | 1g |
$0.0 | 2023-06-07 |
1,1-Difluoro-2-(2-iodoethyl)cyclopentane Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1,1-Difluoro-2-(2-iodoethyl)cyclopentane
Recent Advances in the Study of 1,1-Difluoro-2-(2-iodoethyl)cyclopentane (CAS: 2137869-52-2)
The compound 1,1-Difluoro-2-(2-iodoethyl)cyclopentane (CAS: 2137869-52-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.
Recent studies have highlighted the role of 1,1-Difluoro-2-(2-iodoethyl)cyclopentane as a versatile intermediate in the synthesis of fluorinated cyclopentane derivatives. Fluorinated compounds are of particular interest in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The presence of both fluorine and iodine atoms in this molecule offers unique opportunities for further functionalization, making it a valuable building block for the development of novel pharmaceuticals.
In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1,1-Difluoro-2-(2-iodoethyl)cyclopentane in the synthesis of potent enzyme inhibitors. The compound was utilized as a key intermediate in the development of inhibitors targeting specific kinases involved in inflammatory pathways. The study reported a significant reduction in inflammatory markers in preclinical models, suggesting potential applications in the treatment of chronic inflammatory diseases.
Another notable research effort, detailed in a recent issue of Organic Letters, explored the mechanistic aspects of the compound's reactivity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate the reaction pathways involving 1,1-Difluoro-2-(2-iodoethyl)cyclopentane. The findings provided valuable insights into the compound's behavior under various reaction conditions, which could inform future synthetic strategies.
From a pharmacological perspective, preliminary in vitro studies have indicated that derivatives of 1,1-Difluoro-2-(2-iodoethyl)cyclopentane exhibit promising activity against certain cancer cell lines. Researchers are particularly interested in the compound's ability to modulate cellular signaling pathways, which could lead to the development of targeted therapies for oncology applications. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.
In conclusion, 1,1-Difluoro-2-(2-iodoethyl)cyclopentane (CAS: 2137869-52-2) represents a promising candidate for further research in drug discovery and development. Its unique chemical properties and demonstrated biological activity make it a valuable tool for medicinal chemists. Future studies should focus on optimizing its synthetic routes, exploring additional biological targets, and advancing its preclinical development to fully realize its therapeutic potential.
2137869-52-2 (1,1-Difluoro-2-(2-iodoethyl)cyclopentane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)